Cas no 1216120-16-9 (N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide)

• Product Name: N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide
• CAS No: 1216120-16-9
• MF: C₁₀H₁₇ClN₂O
• MW: 216.707781553268
• CID: 5157674
• Update Time: 2025-06-14

N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide

• Inchi： 1S/C10H17ClN2O/c11-7-10(14)12-8-4-6-13-5-2-1-3-9(8)13/h8-9H,1-7H2,(H,12,14)
• InChI Key： BJPOTMQIAXOPTL-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCN2CCCCC21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Additional information on N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide

Comprehensive Overview of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide (CAS No. 1216120-16-9)

N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide (CAS No. 1216120-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1216120-16-9, belongs to the class of chloroacetamide derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The octahydroindolizine backbone of this molecule provides a rigid framework that enhances its binding affinity to biological targets, making it a promising candidate for drug discovery.

In recent years, the demand for N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such compounds, aligning with global trends toward reducing environmental impact. The compound's CAS No. 1216120-16-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its potential as a bioactive scaffold has also sparked interest in the development of novel therapeutics for diseases like cancer and microbial infections.

One of the most intriguing aspects of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide is its role in structure-activity relationship (SAR) studies. Scientists are exploring how modifications to its chloroacetamide moiety or indolizine ring can enhance its efficacy or reduce toxicity. This aligns with the growing emphasis on precision medicine and personalized therapeutics, where tailored molecular designs are crucial. The compound's CAS No. 1216120-16-9 is often cited in patents and research papers, underscoring its commercial and scientific value.

Another area where N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide is making waves is in agrochemical innovation. With the rising need for sustainable pest control solutions, this compound's potential as a herbicide or fungicide precursor is being actively investigated. Its chloroacetamide group is particularly noteworthy, as similar structures have shown efficacy in disrupting plant pathogen metabolism. This ties into broader discussions about food security and climate-resilient agriculture, topics that dominate search engine queries in the agricultural sector.

The synthesis of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide (CAS No. 1216120-16-9) typically involves multi-step reactions, including cyclization and acylation processes. Recent advancements in catalytic methods have improved yields and reduced waste, addressing the green chemistry demands mentioned earlier. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and consistency for research applications.

From a commercial standpoint, N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide is available through specialized chemical suppliers, often listed under its CAS No. 1216120-16-9. Its pricing and availability are influenced by factors such as raw material costs and regulatory approvals, which are common concerns for buyers. The compound's niche applications mean it is often sourced for custom synthesis projects, further highlighting its importance in the chemical industry.

In conclusion, N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-2-chloroacetamide (CAS No. 1216120-16-9) represents a fascinating intersection of chemistry, biology, and environmental science. Its structural complexity and functional versatility make it a valuable tool for researchers tackling some of today's most pressing challenges, from drug discovery to sustainable agriculture. As scientific inquiry continues to evolve, this compound is poised to remain a key player in innovative solutions.